Cas no 28657-56-9 (3(2H)-Pyridazinone, 6-(3-chlorophenyl)-4-methyl-)

• Product Name: 3(2H)-Pyridazinone, 6-(3-chlorophenyl)-4-methyl-
• CAS No: 28657-56-9
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 2929024
• Update Time: 2023-08-10

3(2H)-Pyridazinone, 6-(3-chlorophenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 6-(3-chlorophenyl)-4-methyl-
• 6-(m-chlorophenyl)-4-methyl-3(2H)-pyridazinone

• Inchi： 1S/C11H9ClN2O/c1-7-5-10(13-14-11(7)15)8-3-2-4-9(12)6-8/h2-6H,1H3,(H,14,15)
• InChI Key： PECLXFKVDLLXHC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=C(C)C(NN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 336
• XLogP3: 2.3
• Topological Polar Surface Area: 41.5